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Compound of Interest

Compound Name: cis-2-tert-Butylcyclohexyl acetate

Cat. No.: B1293820

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-2-tert-Butylcyclohexyl acetate is a chemical compound primarily utilized as a fragrance
ingredient in a wide array of consumer products, from perfumes and cosmetics to household
cleaners.[1][2] Its characteristic fruity and woody aroma makes it a valuable component in the
fragrance industry.[2] This technical guide provides an in-depth overview of its chemical and
physical properties, detailed experimental protocols for its synthesis and analysis, and a
discussion of its known applications and safety profile. The primary Chemical Abstracts Service
(CAS) number for cis-2-tert-Butylcyclohexyl acetate is 20298-69-5.[3] A deprecated CAS
number for this compound is 301318-15-0.

Chemical and Physical Properties

The following tables summarize the key quantitative data for cis-2-tert-Butylcyclohexyl
acetate, providing a comprehensive overview of its physical and chemical characteristics.

Table 1: General and Physical Properties
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Property Value Source(s)
Molecular Formula C12H2202 [3]
Molecular Weight 198.30 g/mol [3]
Appearance Colorless liquid [1]
Boiling Point 220 - 222 °C
Density 0.941 g/cm3
Refractive Index n20/D 1.450 - 1.455
Flash Point 90.8 °C (195.4 °F)
Vapor Pressure 0.103 mmHg @ 25 °C
Solubility Insoluble in water; soluble in 1]
ethanol
Table 2: Chromatographic and Spectroscopic Data
Property Value Source(s)
LogP (o/w) 4.057

Kovats Retention Index

1281.6 (Standard non-polar

column)

Experimental Protocols
Synthesis of cis-2-tert-Butylcyclohexyl Acetate

The synthesis of cis-2-tert-Butylcyclohexyl acetate is typically achieved in a two-step

process. The first step involves the catalytic hydrogenation of 2-tert-butylphenol to produce cis-

2-tert-butylcyclohexanol. The second step is the esterification of the resulting alcohol with

acetic anhydride.

Step 1: Hydrogenation of 2-tert-Butylphenol to cis-2-tert-Butylcyclohexanol
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This procedure is based on catalytic hydrogenation principles, adapted from patent literature.[4]

[5]

o Materials:

o

2-tert-butylphenol

[¢]

Raney Nickel-Iron catalyst

o

cis-2-tert-Butylcyclohexyl acetate (as a reaction promoter)

[e]

High-pressure autoclave with a stirrer

o

Hydrogen gas source

[¢]

Filtration apparatus

e Procedure:

o In a high-pressure autoclave, combine 2-tert-butylphenol and a Raney Nickel-Iron catalyst.
A small amount of cis-2-tert-butylcyclohexyl acetate can be added to enhance the cis-
isomer selectivity.[4][5]

o Seal the autoclave and purge with nitrogen gas to remove any air.

o Pressurize the autoclave with hydrogen gas to approximately 20 bar.[4][5]

o Heat the mixture to 100-130°C while stirring continuously.[4][5]

o Maintain the reaction under these conditions for 10-13 hours, monitoring hydrogen uptake
to assess reaction completion.[4][5]

o After the reaction is complete, cool the autoclave to room temperature and carefully vent
the excess hydrogen gas.

o Filter the reaction mixture to remove the catalyst. The resulting crude product is cis-2-tert-
butylcyclohexanol.
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Step 2: Esterification of cis-2-tert-Butylcyclohexanol
This procedure outlines the esterification of the alcohol intermediate to the final product.
e Materials:

o cis-2-tert-butylcyclohexanol (from Step 1)

o Acetic anhydride

o Anhydrous sodium acetate (as a catalyst)

o Round-bottom flask with a reflux condenser

o Heating mantle

o Separatory funnel

o Sodium bicarbonate solution (5%)

o Brine solution

o Anhydrous magnesium sulfate

o Rotary evaporator

o

Distillation apparatus

e Procedure:

[e]

In a round-bottom flask, combine cis-2-tert-butylcyclohexanol, acetic anhydride, and a
catalytic amount of anhydrous sodium acetate.

Attach a reflux condenser and heat the mixture to reflux for several hours.

[¢]

[e]

Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

[e]

Once the reaction is complete, cool the mixture to room temperature.
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o Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium
bicarbonate solution (to neutralize excess acetic acid), and brine.

o Dry the organic layer over anhydrous magnesium sulfate.
o Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator.

o Purify the crude product by vacuum distillation to obtain pure cis-2-tert-Butylcyclohexyl
acetate.

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a standard method for the analysis and quality control of fragrance compounds like
cis-2-tert-Butylcyclohexyl acetate.[6][7][3]

¢ Instrumentation:

o Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 7890B GC with
5977B MSD).[6]

o Capillary column suitable for fragrance analysis (e.g., a non-polar or medium-polarity
column like DB-5ms or HP-5ms).

e Sample Preparation:

o Prepare a stock solution of cis-2-tert-Butylcyclohexyl acetate in a suitable solvent such
as ethanol or dichloromethane.

o Create a series of calibration standards by diluting the stock solution to a range of
concentrations (e.g., 2-100 mg/L).[7]

o For unknown samples, dissolve a known amount in the solvent.
e GC-MS Conditions:

o Injector Temperature: 250°C
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o Injection Mode: Split (e.g., 50:1 split ratio)
o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
o Oven Temperature Program:
» [nitial temperature: 60°C, hold for 2 minutes
= Ramp: 5°C/min to 240°C
» Hold at 240°C for 5 minutes
o MS Transfer Line Temperature: 280°C
o lon Source Temperature: 230°C

o lonization Mode: Electron lonization (El) at 70 eV

o

Scan Range: m/z 40-400

o Data Analysis:

o Identify the peak corresponding to cis-2-tert-Butylcyclohexyl acetate based on its
retention time and mass spectrum.

o Confirm the identity by comparing the mass spectrum with a reference library (e.g., NIST).

o Quantify the compound by integrating the peak area and comparing it to the calibration
curve.

Mandatory Visualizations
Synthesis Workflow of cis-2-tert-Butylcyclohexyl
Acetate

The following diagram illustrates the two-step synthesis process from the starting material to
the final product.
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Caption: Synthesis workflow for cis-2-tert-Butylcyclohexyl acetate.
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Biological Activity and Applications

The primary application of cis-2-tert-Butylcyclohexyl acetate is in the fragrance industry.[1] It
is used in a variety of products, including perfumes, soaps, detergents, and other scented
consumer goods.[2] Toxicological and dermatological reviews have been conducted to assess
its safety for use as a fragrance ingredient.[9] While it is classified as toxic to aquatic life with
long-lasting effects, it is not classified as hazardous for human health under normal use
conditions.[10][11] There is no significant evidence in the scientific literature to suggest that
cis-2-tert-Butylcyclohexyl acetate has specific signaling pathway interactions or is being
investigated as a drug development candidate. Its biological effects are primarily related to its
potential for skin sensitization in some individuals when used in fragrances.[9]

Conclusion

cis-2-tert-Butylcyclohexyl acetate is a commercially important fragrance compound with well-
defined chemical and physical properties. Its synthesis is a two-step process involving
hydrogenation and esterification, and its analysis is readily achieved using standard techniques
like GC-MS. While its primary role is in the fragrance industry, a thorough understanding of its
properties and synthesis is valuable for researchers and professionals in various chemical
sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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